![molecular formula C6H4BF3KNO2 B1586634 Potassium (2-nitrophenyl)trifluoroborate CAS No. 850623-64-2](/img/structure/B1586634.png)
Potassium (2-nitrophenyl)trifluoroborate
Overview
Description
Potassium (2-nitrophenyl)trifluoroborate (KNPTF) is an organic compound with the molecular formula C6H4F3NO4K. It is a colorless solid that is soluble in water and organic solvents. KNPTF is used as a reagent in organic synthesis and can be used to synthesize a variety of compounds. It is also used as a catalyst in catalytic hydrogenation reactions. KNPTF is also used in the synthesis of pharmaceuticals, agrochemicals, and other chemicals.
Scientific Research Applications
Organotrifluoroborate in Cross-Coupling Reactions
Organotrifluoroborates, including potassium (2-nitrophenyl)trifluoroborate, are pivotal in Suzuki-Miyaura coupling reactions. The "slow release" mechanism of boronic acids from these reagents under coupling conditions minimizes side reactions and enhances reaction efficiency. This mechanism is crucial for reactions involving sensitive functional groups or where selectivity is paramount. The hydrolysis rates of these reagents and their application in cross-coupling have been thoroughly investigated, demonstrating the importance of the acid-base interplay in controlling reaction outcomes (Lennox & Lloyd‐Jones, 2012).
Metal Fluorides in Supramolecular Chemistry
This compound, due to its organometallic nature, participates in forming strong hydrogen and halogen bonds. This property is exploited in supramolecular chemistry to construct complex architectures and materials with specific functions. Studies on metal fluorides, including those derived from organotrifluoroborates, have provided insights into their bonding interactions, which are essential for designing new materials and catalysts (Libri et al., 2008).
Sensing Applications
The ability of this compound derivatives to bind selectively with ions like fluoride has been harnessed in developing sensing materials. For instance, certain dimeric o-carboranyl triarylborane compounds exhibit unique aggregation-induced emission properties upon fluoride ion binding, suggesting their potential in designing fluorescence-based sensors (Choi et al., 2016).
Analytical Chemistry Applications
This compound and its analogs have been utilized in analytical chemistry for the determination of cations, such as potassium ions. Modified electrodes incorporating these compounds have shown effectiveness in potentiometric sensors, providing a basis for developing sensitive and selective analytical methods for potassium ion detection (Mortimer et al., 1999).
Catalysis and Organic Transformations
This compound serves as a precursor in various organic transformations, including palladium-catalyzed decarboxylative coupling reactions. These reactions are pivotal for synthesizing complex organic molecules, offering pathways to construct carbon-carbon bonds efficiently (Shang et al., 2011). Furthermore, the development of green primary energetic materials highlights the utility of nitrophenyl derivatives in synthesizing high-energy-density materials with potential applications in explosives (Liu et al., 2017).
Mechanism of Action
Target of Action
Potassium (2-nitrophenyl)trifluoroborate is a versatile and stable boronic acid surrogate . It is primarily targeted in Suzuki-Miyaura cross-coupling reactions . These reactions are pivotal in the synthesis of various organic compounds, making this compound an essential reagent in organic chemistry .
Mode of Action
The mode of action of this compound involves its interaction with a transition metal catalyst, typically palladium, in Suzuki-Miyaura cross-coupling reactions . The this compound compound provides a boron atom that forms a bond with an organic halide or pseudohalide in the presence of the catalyst . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
The biochemical pathways affected by this compound are those involved in the synthesis of organic compounds via Suzuki-Miyaura cross-coupling reactions . The downstream effects include the formation of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and materials for organic electronics .
Result of Action
The molecular and cellular effects of the action of this compound are seen in the formation of new carbon-carbon bonds in organic compounds . This enables the synthesis of a wide variety of complex organic molecules, contributing to advancements in fields such as medicinal chemistry and materials science .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is stable under many commonly used and harsh reaction conditions . It should be stored away from oxidizing agents and in a cool, dry, and well-ventilated condition . The compound’s efficacy in Suzuki-Miyaura cross-coupling reactions can also be affected by the choice of catalyst and the reaction conditions .
Properties
IUPAC Name |
potassium;trifluoro-(2-nitrophenyl)boranuide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BF3NO2.K/c8-7(9,10)5-3-1-2-4-6(5)11(12)13;/h1-4H;/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZHYOFKWMHZKBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=CC=C1[N+](=O)[O-])(F)(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BF3KNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00382338 | |
Record name | Potassium (2-nitrophenyl)trifluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
850623-64-2 | |
Record name | Potassium (2-nitrophenyl)trifluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00382338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Potassium 2-nitrophenyltrifluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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